Cas no 2098074-72-5 (2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine)

• Product Name: 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine
• CAS No: 2098074-72-5
• MF: C₁₁H₁₆ClN₃
• MW: 225.717841148376
• CID: 5728147
• PubChem ID: 121204652
• Update Time: 2025-05-19

2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• F1907-8647
• 2098074-72-5
• 2-chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine
• AKOS026712960
• starbld0024434
• Pyrazine, 2-chloro-3-(2,6-dimethyl-1-piperidinyl)-
• 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine

• Inchi： 1S/C11H16ClN3/c1-8-4-3-5-9(2)15(8)11-10(12)13-6-7-14-11/h6-9H,3-5H2,1-2H3
• InChI Key： XQOCJFDNSCMBGK-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CN=1)N1C(C)CCCC1C

Computed Properties

• Exact Mass: 225.1032752g/mol
• Monoisotopic Mass: 225.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 322.0±42.0 °C(Predicted)
• pka: 2.61±0.10(Predicted)

Additional information on 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine

Recent Advances in the Study of 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine (CAS: 2098074-72-5)

The compound 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine (CAS: 2098074-72-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazine core and chloro-substituted dimethylpiperidine moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements in the study of 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine is its application in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for targeting aberrant kinase signaling pathways implicated in cancer and inflammatory diseases. The compound's unique structural features enable precise modulation of kinase activity, offering a potential avenue for the development of next-generation therapeutics with improved specificity and reduced off-target effects.

In addition to its role in kinase inhibition, recent research has highlighted the antimicrobial properties of 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine. A study conducted by researchers at the University of Cambridge revealed its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell membrane integrity, making it a promising candidate for the development of novel antibiotics in an era of increasing antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine have been achieved through innovative catalytic methodologies. A 2024 report in Organic Process Research & Development detailed a highly efficient palladium-catalyzed coupling reaction that significantly improves the yield and purity of the compound, addressing previous challenges in large-scale synthesis. This breakthrough is expected to facilitate further pharmacological investigations and preclinical studies.

The pharmacokinetic profile of 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine has also been a focus of recent research. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided valuable insights into its metabolic stability and tissue distribution. These findings are crucial for optimizing drug design and formulation strategies, particularly in terms of enhancing bioavailability and reducing potential toxicity.

Looking ahead, the versatility of 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine as a molecular scaffold continues to inspire new research directions. Current investigations are exploring its potential in neurodegenerative disease therapeutics, with preliminary data suggesting neuroprotective effects in models of Parkinson's disease. Furthermore, computational modeling studies are underway to predict additional biological targets and optimize its chemical structure for enhanced therapeutic efficacy.

In conclusion, the growing body of research on 2-Chloro-3-(2,6-dimethylpiperidin-1-yl)pyrazine (CAS: 2098074-72-5) underscores its importance as a multifaceted compound in pharmaceutical development. Its applications span from kinase inhibition to antimicrobial therapy, supported by advancements in synthetic methodologies and pharmacokinetic understanding. As research progresses, this compound is poised to make significant contributions to addressing unmet medical needs across multiple therapeutic areas.